Cas no 1036381-91-5 (tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate)

Tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing complex heterocyclic frameworks. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, facilitating handling and purification during multi-step reactions. Its hexahydro-1,6-naphthyridine core is a key structural motif in medicinal chemistry, often employed in the development of bioactive compounds. The ketone functionality at the 2-position offers further derivatization potential, enabling precise modifications for targeted applications. This compound is particularly useful in pharmaceutical research, where its balanced reactivity and protective group compatibility streamline the synthesis of high-value intermediates.
tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate structure
1036381-91-5 structure
Product Name:tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
CAS No:1036381-91-5
MF:C13H18N2O3
MW:250.293623447418
MDL:MFCD20040076
CID:1091922
PubChem ID:59756839
Update Time:2025-06-07

tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate
    • tert-butyl 2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
    • tert-Butyl 2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6(2H)-carboxylate
    • SYYLNESTCFDFBW-UHFFFAOYSA-N
    • FCH1992616
    • AB71818
    • AK146178
    • AX8261767
    • TERT-BUTYL 2-HYDROXY-7,8-DIHYDRO-1,6-NAPHTHYRIDINE-6(5H)-CARBOXYLATE
    • tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
    • CS-W006484
    • F14331
    • SCHEMBL1039549
    • AS-47565
    • MFCD20040076
    • AKOS022186408
    • A896397
    • AMY19351
    • DB-352848
    • SCHEMBL13844947
    • tert-Butyl2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate
    • 1036381-91-5
    • MDL: MFCD20040076
    • Inchi: 1S/C13H18N2O3/c1-13(2,3)18-12(17)15-7-6-10-9(8-15)4-5-11(16)14-10/h4-5H,6-8H2,1-3H3,(H,14,16)
    • InChI Key: SYYLNESTCFDFBW-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C=CC(NC=2CC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 250.13184
  • Monoisotopic Mass: 250.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 140-142℃
  • Boiling Point: 470.9±45.0 °C at 760 mmHg
  • Flash Point: 238.6±28.7 °C
  • PSA: 58.64
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Security Information

tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate
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Chemenu
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Chemenu
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tert-butyl 2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6(2H)-carboxylate
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Chemenu
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abcr
AB441858-250 mg
tert-Butyl 2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridine-6(5H)-carboxylate; .
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tert-butyl 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carboxylate
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